Cas no 1339849-96-5 (n-(1-(2-Aminoethyl)piperidin-4-yl)cyclopropanecarboxamide)

N-(1-(2-Aminoethyl)piperidin-4-yl)cyclopropanecarboxamide is a synthetic organic compound featuring a cyclopropanecarboxamide moiety linked to a piperidine ring substituted with a 2-aminoethyl group. This structure combines the conformational rigidity of the cyclopropane ring with the versatile reactivity of the piperidine scaffold, making it a valuable intermediate in medicinal chemistry. The presence of both primary amine and amide functionalities enhances its potential for further derivatization, enabling applications in drug discovery, particularly for targeting central nervous system (CNS) receptors or enzyme inhibitors. Its balanced lipophilicity and hydrogen-bonding capacity contribute to favorable pharmacokinetic properties. The compound's stability under physiological conditions and synthetic adaptability make it suitable for developing bioactive molecules with improved selectivity and efficacy.
n-(1-(2-Aminoethyl)piperidin-4-yl)cyclopropanecarboxamide structure
1339849-96-5 structure
Product Name:n-(1-(2-Aminoethyl)piperidin-4-yl)cyclopropanecarboxamide
CAS No:1339849-96-5
MF:C11H21N3O
MW:211.30394244194
CID:5273627
Update Time:2025-07-02

n-(1-(2-Aminoethyl)piperidin-4-yl)cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

    • n-(1-(2-Aminoethyl)piperidin-4-yl)cyclopropanecarboxamide
    • N-[1-(2-aminoethyl)piperidin-4-yl]cyclopropanecarboxamide
    • Cyclopropanecarboxamide, N-[1-(2-aminoethyl)-4-piperidinyl]-
    • Inchi: 1S/C11H21N3O/c12-5-8-14-6-3-10(4-7-14)13-11(15)9-1-2-9/h9-10H,1-8,12H2,(H,13,15)
    • InChI Key: MCCREUQUSFBEOE-UHFFFAOYSA-N
    • SMILES: O=C(C1CC1)NC1CCN(CCN)CC1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 220
  • XLogP3: -0.4
  • Topological Polar Surface Area: 58.4

n-(1-(2-Aminoethyl)piperidin-4-yl)cyclopropanecarboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-694881-0.05g
N-[1-(2-aminoethyl)piperidin-4-yl]cyclopropanecarboxamide
1339849-96-5
0.05g
$768.0 2023-06-03
Enamine
EN300-694881-0.1g
N-[1-(2-aminoethyl)piperidin-4-yl]cyclopropanecarboxamide
1339849-96-5
0.1g
$804.0 2023-06-03
Enamine
EN300-694881-0.25g
N-[1-(2-aminoethyl)piperidin-4-yl]cyclopropanecarboxamide
1339849-96-5
0.25g
$840.0 2023-06-03
Enamine
EN300-694881-0.5g
N-[1-(2-aminoethyl)piperidin-4-yl]cyclopropanecarboxamide
1339849-96-5
0.5g
$877.0 2023-06-03
Enamine
EN300-694881-1.0g
N-[1-(2-aminoethyl)piperidin-4-yl]cyclopropanecarboxamide
1339849-96-5
1g
$914.0 2023-06-03
Enamine
EN300-694881-2.5g
N-[1-(2-aminoethyl)piperidin-4-yl]cyclopropanecarboxamide
1339849-96-5
2.5g
$1791.0 2023-06-03
Enamine
EN300-694881-5.0g
N-[1-(2-aminoethyl)piperidin-4-yl]cyclopropanecarboxamide
1339849-96-5
5g
$2650.0 2023-06-03
Enamine
EN300-694881-10.0g
N-[1-(2-aminoethyl)piperidin-4-yl]cyclopropanecarboxamide
1339849-96-5
10g
$3929.0 2023-06-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1361973-50mg
n-(1-(2-Aminoethyl)piperidin-4-yl)cyclopropanecarboxamide
1339849-96-5 98%
50mg
¥16588.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1361973-100mg
n-(1-(2-Aminoethyl)piperidin-4-yl)cyclopropanecarboxamide
1339849-96-5 98%
100mg
¥21708.00 2024-08-09

Additional information on n-(1-(2-Aminoethyl)piperidin-4-yl)cyclopropanecarboxamide

Introduction to N-(1-(2-Aminoethyl)piperidin-4-yl)cyclopropanecarboxamide (CAS No. 1339849-96-5)

N-(1-(2-Aminoethyl)piperidin-4-yl)cyclopropanecarboxamide, a compound with the chemical identifier CAS No. 1339849-96-5, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The unique combination of a piperidine ring and a cyclopropane moiety, coupled with an amide functional group, positions this compound as a promising candidate for further exploration in therapeutic interventions.

The structural composition of N-(1-(2-Aminoethyl)piperidin-4-yl)cyclopropanecarboxamide is meticulously designed to interact with biological targets in a highly specific manner. The presence of the piperidine ring, known for its ability to enhance bioavailability and binding affinity, is a critical feature that contributes to the compound's pharmacological profile. Additionally, the cyclopropane group introduces rigidity to the molecular structure, which can be advantageous in optimizing binding interactions with biological receptors. This structural motif has been increasingly explored in recent years for its potential to modulate various biological pathways.

Recent research has highlighted the significance of N-(1-(2-Aminoethyl)piperidin-4-yl)cyclopropanecarboxamide in the development of novel therapeutic agents. Studies have demonstrated its efficacy in modulating enzymes and receptors involved in inflammatory responses, making it a potential candidate for treating conditions such as arthritis and autoimmune disorders. The amide functional group within the molecule plays a crucial role in facilitating hydrogen bonding interactions, which are essential for achieving high-affinity binding to biological targets.

One of the most compelling aspects of N-(1-(2-Aminoethyl)piperidin-4-yl)cyclopropanecarboxamide is its versatility in drug design. The compound's structural features allow for modifications at multiple positions, enabling chemists to fine-tune its pharmacological properties. This flexibility has led to the synthesis of several derivatives that exhibit enhanced potency and selectivity. For instance, modifications at the aminoethyl side chain have been shown to improve solubility and metabolic stability, while alterations at the cyclopropane ring have resulted in increased binding affinity to specific targets.

The synthesis of N-(1-(2-Aminoethyl)piperidin-4-yl)cyclopropanecarboxamide involves a series of well-established organic reactions that highlight the expertise required in pharmaceutical chemistry. The process typically begins with the preparation of key intermediates such as 1-(2-Aminoethyl)piperidine and cyclopropylcarbonyl chloride. These intermediates are then coupled using amide-forming reactions, which are facilitated by appropriate coupling reagents such as EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (N-Hydroxybenzotriazole). The final product is obtained after purification steps that ensure high yield and purity.

In terms of biological activity, N-(1-(2-Aminoethyl)piperidin-4-yl)cyclopropanecarboxamide has shown promising results in preclinical studies. Its ability to interact with various biological targets suggests potential applications in treating a wide range of diseases. For example, preliminary studies have indicated its efficacy in inhibiting enzymes involved in pain signaling pathways, making it a potential candidate for developing analgesic drugs. Additionally, its interaction with receptors involved in neurotransmission has raised interest in its potential use as an adjunct therapy for neurological disorders.

The development of N-(1-(2-Aminoethyl)piperidin-4-yl)cyclopropanecarboxamide aligns with current trends in drug discovery that emphasize targeted therapy and personalized medicine. By leveraging advanced computational methods and high-throughput screening techniques, researchers can rapidly identify compounds with optimal pharmacological properties. This approach has accelerated the discovery of novel therapeutic agents and has significantly reduced the time required for drug development.

Future research on N-(1-(2-Aminoethyl)piperidin-4-yl)cyclopropanecarboxamide is likely to focus on optimizing its pharmacokinetic properties and exploring new therapeutic applications. Advances in synthetic chemistry will enable the production of more complex derivatives with enhanced efficacy and reduced side effects. Additionally, interdisciplinary collaborations between chemists, biologists, and clinicians will be crucial in translating laboratory findings into clinical applications.

The significance of N-(1-(2-Aminoethyl)piperidin-4-yl)cyclopropanecarboxamide extends beyond its immediate therapeutic applications. It serves as a valuable scaffold for developing new classes of drugs with improved pharmacological profiles. The structural features of this compound provide insights into how molecular design can be tailored to achieve specific biological effects. As research continues to uncover new therapeutic targets and mechanisms, compounds like N-(1-(2-Aminoethyl)piperidin-4-yl)cyclopropanecarboxamide will play an increasingly important role in addressing unmet medical needs.

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD